Cas no 35054-69-4 (Alanine, N-(1-oxododecyl)-)

• Product Name: Alanine, N-(1-oxododecyl)-
• CAS No: 35054-69-4
• MF: C₁₅H₂₉NO₃
• MW: 271.395664930344
• CID: 1467852
• PubChem ID: 4601250
• Update Time: 2025-04-20

Alanine, N-(1-oxododecyl)- Chemical and Physical Properties

Names and Identifiers

• Alanine, N-(1-oxododecyl)-
• 35054-69-4
• N-(1-Oxododecyl)alanine
• N-lauroyl-DL-alanine
• DTXSID701314091
• AKOS009157170
• N-DODECANOYL-ALANINE
• n-lauroyl alanine
• 2-dodecanamidopropanoic acid
• SCHEMBL3643202
• N-dodecanoyl-dl-alanine

• Inchi： 1S/C15H29NO3/c1-3-4-5-6-7-8-9-10-11-12-14(17)16-13(2)15(18)19/h13H,3-12H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： UYTOHYBIBPDOKX-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCCCCCC)NC(C(=O)O)C

Computed Properties

• Exact Mass: 271.21487
• Monoisotopic Mass: 271.21474379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 12
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4